(3E)-1-acetyl-4-benzyl-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione

• IUPAC Name: (3E)-1-acetyl-4-benzyl-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione
• InChI: InChI=1S/C21H20N2O4/c1-15(24)22-14-20(25)23(13-17-6-4-3-5-7-17)19(21(22)26)12-16-8-10-18(27-2)11-9-16/h3-12H,13-14H2,1-2H3/b19-12+
• InChI Key: HDCGJBNXVDJMQC-XDHOZWIPSA-N
• Canonical SMILES: CC(=O)N1CC(=O)N(C(=CC2=CC=C(C=C2)OC)C1=O)CC3=CC=CC=C3
• Isomeric SMILES: CC(=O)N1CC(=O)N(/C(=C/C2=CC=C(C=C2)OC)/C1=O)CC3=CC=CC=C3
• Molecular Formula: C21H20N2O4
• Molecular Weight: 364.4 g/mol

Description

(3E)-1-acetyl-4-benzyl-3-[(4-methoxyphenyl)methylidene]piperazine-2,5-dione is a molecule that has been studied for its potential applications in the medical and scientific fields. It is a new and exciting molecule that has the potential to be used in a variety of ways.

Scientific Research Applications

Structural Analysis and Solution Studies

3-(α-Bromobenzyl)-3-methoxypiperazine-2,5-diones, structurally related to the queried compound, were analyzed using NMR spectroscopy. The studies focused on their solution structures and crystal structures, revealing the importance of repulsive interactions in predicting the conformation of substituted piperazine-2,5-diones (Elix, Fallon, Marcuccio, & Rae, 1986).

Synthesis of Novel Compounds

Research on similar compounds led to the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds were evaluated for their anti-inflammatory and analgesic activities, indicating their potential in pharmaceutical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Fluorescent Ligands for Receptor Visualization

The synthesis of fluorescent ligands with structures similar to the queried compound has been carried out for visualizing specific receptors in cells. These compounds showed high receptor affinity and good fluorescence properties, making them useful in biological studies (Lacivita et al., 2009).

Synthesis Approaches for Bicyclomycin

The synthesis of compounds structurally related to the queried compound has been explored in the context of producing bicyclomycin, an antibiotic. These studies contribute to understanding the synthetic pathways and chemical properties of such compounds (Hoare & Yates, 1982).

Cytotoxic Activities from Marine Actinobacterium

New derivatives, including 3-(4-hydroxybenzyl)piperazine-2,5-dione, were isolated from marine actinobacterium Streptomyces sp. These compounds showed cytotoxic activities, highlighting their potential in developing new therapeutic agents (Sobolevskaya et al., 2007).